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Cat. No.: B14802169 Get Quote

Application Note and Protocols
This document provides detailed protocols for the preparation of stock solutions of ONO-4059

(also known as Tirabrutinib or GS-4059), a potent and irreversible Bruton's tyrosine kinase

(BTK) inhibitor. These guidelines are intended for researchers, scientists, and drug

development professionals utilizing ONO-4059 in preclinical experiments. Accurate preparation

of stock solutions is critical for ensuring experimental reproducibility and obtaining reliable data.

Introduction
ONO-4059 is a small molecule inhibitor of Bruton's tyrosine kinase (BTK) with an IC₅₀ of 6.8

nM.[1] It acts by covalently binding to BTK, thereby blocking B-cell receptor (BCR) signaling

pathways essential for B-cell proliferation and survival.[1][2] This inhibitory action makes ONO-

4059 a valuable tool for studying autoimmune diseases and hematological malignancies.[1] In

preclinical studies, it has been shown to inhibit the proliferation of B-cell lymphoma cell lines

and induce apoptosis.[1][3]

Chemical and Physical Properties
A clear understanding of the physicochemical properties of ONO-4059 is essential for its proper

handling and storage.
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Property Value Reference

Synonyms
Tirabrutinib, GS-4059, ONO-

WG-307
[4][5]

Molecular Formula C₂₅H₂₂N₆O₃ [4][5]

Molecular Weight 454.5 g/mol [4][5]

Appearance Crystalline solid [4]

Solubility
ONO-4059 exhibits varying solubility in different solvents. It is crucial to select the appropriate

solvent for your experimental needs to avoid precipitation. For cell-based assays, Dimethyl

Sulfoxide (DMSO) is the most common solvent for preparing high-concentration stock

solutions.

Solvent Solubility Reference

DMSO ≥ 100 mg/mL (220.03 mM) [1]

DMF 30 mg/mL [4]

Ethanol 1 mg/mL [4]

DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL [4]

Water Insoluble [2]

Note: The use of fresh, high-quality DMSO is recommended as hygroscopic DMSO can

negatively impact solubility.[1][2]

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution of ONO-4059 in DMSO, a

common starting concentration for in vitro studies.

Materials:
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ONO-4059 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance

Pipettes

Procedure:

Weighing: Accurately weigh out 1 mg of ONO-4059 powder and transfer it to a sterile

microcentrifuge tube.

Solvent Addition: Add 220.03 µL of anhydrous DMSO to the tube containing the ONO-4059

powder.

Dissolution: Vortex the solution thoroughly until the ONO-4059 is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) can aid dissolution if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots to minimize freeze-

thaw cycles.

Storage: Store the aliquots at -20°C or -80°C for long-term stability.[2][4]

Working solutions are typically prepared by diluting the high-concentration stock solution in cell

culture medium.

Example: Preparation of a 10 µM working solution:

Thaw a frozen aliquot of the 10 mM ONO-4059 stock solution at room temperature.

In a sterile tube, add 999 µL of the desired cell culture medium.

Add 1 µL of the 10 mM ONO-4059 stock solution to the medium.
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Mix thoroughly by gentle vortexing or inversion. This results in a 1:1000 dilution and a final

concentration of 10 µM.

Further serial dilutions can be made from this working solution to achieve the desired final

concentrations for your experiment (e.g., in the range of 0.1-1000 nM for cell proliferation

assays).[1]

Storage and Stability
Proper storage is critical to maintain the integrity of ONO-4059.

Form
Storage
Temperature

Stability Reference

Solid Powder -20°C ≥ 4 years [4]

Stock Solution in

DMSO
-80°C 1 year [2]

Stock Solution in

DMSO
-20°C 1 month [2]

Important Considerations:

Avoid repeated freeze-thaw cycles of stock solutions.[2]

For in vivo experiments, it is recommended to prepare fresh solutions daily.[6]
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Stock Solution Preparation Workflow

Weigh ONO-4059 Powder
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Aliquot into Single-Use Tubes

Store at -20°C or -80°C
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Caption: Workflow for preparing ONO-4059 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b14802169?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14802169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


B-Cell Receptor (BCR)

Bruton's Tyrosine Kinase (BTK)

Activates

Downstream Signaling
(e.g., PLCγ2, ERK, AKT)

Phosphorylates

ONO-4059 (Tirabrutinib)

Irreversibly Inhibits

B-Cell Proliferation & Survival

Promotes

Click to download full resolution via product page

Caption: ONO-4059 inhibits the BTK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing ONO-4059 (Tirabrutinib) Stock Solutions for
Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14802169#preparing-ono-207-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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